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Compound of Interest

Compound Name: CAY10526

Cat. No.: B15602551

For Researchers, Scientists, and Drug Development Professionals

Introduction

CAY10526 is a potent and selective inhibitor of microsomal prostaglandin E synthase-1
(mPGES-1), a key enzyme in the production of prostaglandin E2 (PGE2).[1][2] PGE2 is
involved in various physiological and pathological processes, including inflammation and
cancer.[3] CAY10526 exerts its effects by downregulating PGE2 production, thereby
modulating downstream signaling pathways. These application notes provide detailed protocols
for the preparation and use of CAY10526 in preclinical animal studies, along with a summary of
its mechanism of action and relevant signaling pathways.

Chemical Properties

A summary of the key chemical properties of CAY10526 is presented in Table 1.
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Property Value Reference

4-(benzo[b]thiophen-2-yI)-3-
Formal Name bromo-5-hydroxydihydrofuran- [1]
2(3H)-one

3-(1-benzothiophen-2-yl)-4-

Alternate Names bromo-2-hydroxy-2H-furan-5- [4]
one

CAS Number 938069-71-7 [11[4]

Molecular Formula C12H7BrOsS [1]4]

Formula Weight 311.1 g/mol [1]

Purity >98% [1]

Appearance A crystalline solid [1]

Solubility Data

Proper solubilization is critical for the effective in vivo delivery of CAY10526. The solubility of
CAY10526 in various common solvents is provided in Table 2.

Solvent Solubility Reference
DMF 30 mg/mL [1]
DMSO 30 mg/mL [1]
DMSO:PBS (pH 7.2) (1:1) 0.5 mg/mL [1]
Ethanol 1 mg/mL [1]

Mechanism of Action and Signaling Pathways

CAY10526 selectively inhibits mMPGES-1, leading to a reduction in PGE2 synthesis.[1] This
inhibition has been shown to impact several downstream signaling pathways implicated in cell
proliferation, apoptosis, and inflammation. The primary signaling pathways affected by
CAY10526 are:
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o JAK/STAT Pathway: CAY10526 has been observed to decrease the expression of JAK1,
JAK2, and phosphorylated STAT3 (pSTATS3), suggesting an inhibitory effect on this pathway.
[516]

o TGF-B/Smad3 Pathway: Treatment with CAY10526 has been shown to decrease the
phosphorylation of Smad3.[5][6]

o PI3K/AKT Pathway: CAY10526 has been demonstrated to inhibit the PI3K/AKT signaling
pathway.[5][6]

o NF-kB Signaling Pathway: CAY10526 also acts as an inhibitor of the NF-kB signaling
pathway.[2][7]

By inhibiting these pathways, CAY10526 can induce apoptosis and inhibit cell proliferation in
cancer cells.[5][8]
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Experimental Workflow for CAY10526 In Vivo Studies
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Animal Studies]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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